Cas no 2229617-97-2 (tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2229617-97-2
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6282732
• PubChem ID: 165673361
• Update Time: 2025-07-18

tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate
• tert-butyl N-[2-chloro-5-(1-oxopropan-2-yl)phenyl]carbamate
• EN300-1875942
• 2229617-97-2

• Inchi： 1S/C14H18ClNO3/c1-9(8-17)10-5-6-11(15)12(7-10)16-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,16,18)
• InChI Key： QXVAIBTZEPEIEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C=O)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229617-97-2): Properties, Applications, and Industry Insights

The chemical compound tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229617-97-2) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a tert-butyl carbamate group and a chlorophenyl backbone, this compound serves as a critical building block in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeted therapies, due to its modular reactivity and compatibility with cross-coupling reactions.

In recent years, the demand for high-purity carbamate derivatives like tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate has surged, driven by advancements in small-molecule drug development. The compound's CAS No. 2229617-97-2 frequently appears in patent literature, highlighting its role in creating kinase inhibitors and anti-inflammatory agents. Analytical techniques such as HPLC and NMR confirm its stability under controlled conditions, making it suitable for GMP-compliant synthesis workflows.

Sustainability concerns in chemical manufacturing have put green chemistry approaches at the forefront. The synthesis of tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate now incorporates catalytic methods to reduce waste, aligning with EPA’s Safer Choice principles. This shift responds to frequent searches like "eco-friendly carbamate synthesis" and "sustainable pharmaceutical intermediates", reflecting industry priorities.

The compound’s structure-activity relationship (SAR) is another hot topic. Its chloro-substituted phenyl ring and propanone moiety allow precise modifications, addressing queries such as "how to optimize carbamate bioactivity". Computational chemistry studies using AI-driven molecular modeling tools further accelerate its application in precision medicine.

From a commercial perspective, tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate (CAS 2229617-97-2) is supplied under strict quality control protocols. Certificates of Analysis (CoA) typically include parameters like ≥98% purity and residual solvent limits, meeting ICH Q7 standards. These details address common purchaser concerns like "carbamate supplier reliability" and "batch-to-batch consistency".

Emerging applications in proteolysis-targeting chimeras (PROTACs) have expanded the compound’s relevance. Its ability to serve as a linker component in bifunctional molecules answers trending searches such as "PROTAC linker chemistry". This positions CAS 2229617-97-2 as a versatile tool in degradation-based therapeutics, a field projected to grow at 20% CAGR through 2030.

Storage and handling recommendations for tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate emphasize ambient temperature stability in sealed containers, with compatibility data available for common laboratory solvents. Such practical information caters to frequent queries like "carbamate storage best practices" and "compatibility with DMSO".

In summary, tert-butyl N-2-chloro-5-(1-oxopropan-2-yl)phenylcarbamate (CAS 2229617-97-2) represents a convergence of synthetic utility, pharmaceutical potential, and sustainable chemistry. Its multifaceted applications—from drug discovery to materials science—ensure its continued prominence in peer-reviewed literature and industrial pipelines alike.